Cas no 1250430-95-5 ((2-phenyl-2H-1,2,3-triazol-4-yl)methanesulfonamide)

• Product Name: (2-phenyl-2H-1,2,3-triazol-4-yl)methanesulfonamide
• CAS No: 1250430-95-5
• MF: C₉H₁₀N₄O₂S
• MW: 238.266299724579
• MDL: MFCD16677725
• CID: 5242199
• PubChem ID: 62086181
• Update Time: 2025-10-29

(2-phenyl-2H-1,2,3-triazol-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-phenyl-2H-1,2,3-triazol-4-yl)methanesulfonamide
• (2-Phenyltriazol-4-yl)methanesulfonamide
• 2H-1,2,3-Triazole-4-methanesulfonamide, 2-phenyl-
• n-(2-Phenyl-2h-1,2,3-triazol-4-yl)methanesulfonamide

• MDL： MFCD16677725
• Inchi： 1S/C9H10N4O2S/c10-16(14,15)7-8-6-11-13(12-8)9-4-2-1-3-5-9/h1-6H,7H2,(H2,10,14,15)
• InChI Key： GGZVOARTPWJUJT-UHFFFAOYSA-N
• SMILES： S(CC1C=NN(C2C=CC=CC=2)N=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 0.4
• Topological Polar Surface Area: 99.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (2-phenyl-2H-1,2,3-triazol-4-yl)methanesulfonamide

Comprehensive Analysis of (2-phenyl-2H-1,2,3-triazol-4-yl)methanesulfonamide (CAS No. 1250430-95-5)

The compound (2-phenyl-2H-1,2,3-triazol-4-yl)methanesulfonamide (CAS No. 1250430-95-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This sulfonamide derivative features a 1,2,3-triazole core, a motif widely recognized for its versatility in drug discovery and material science. Researchers are particularly interested in its bioactive potential, as triazole-based compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties.

In the context of current trends, the demand for novel heterocyclic compounds like (2-phenyl-2H-1,2,3-triazol-4-yl)methanesulfonamide is driven by the need for innovative therapeutic agents. With the rise of antibiotic resistance and the search for targeted therapies, this compound's molecular structure offers a promising scaffold for further modification. Its sulfonamide group enhances solubility and bioavailability, critical factors in drug development. Additionally, the phenyl-triazole moiety contributes to its stability and binding affinity, making it a candidate for enzyme inhibition studies.

From a synthetic chemistry perspective, CAS No. 1250430-95-5 exemplifies the growing interest in click chemistry applications. The 1,2,3-triazole ring is often synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction celebrated for its efficiency and selectivity. This method aligns with the principles of green chemistry, a hot topic in sustainable research. The compound's methanesulfonamide side chain further expands its utility in medicinal chemistry, where sulfonamides are pivotal in designing enzyme inhibitors and receptor modulators.

Beyond pharmaceuticals, (2-phenyl-2H-1,2,3-triazol-4-yl)methanesulfonamide has potential applications in material science. Its robust heterocyclic framework could be leveraged in developing advanced polymers or coordination complexes for catalytic purposes. The compound's thermal stability and electronic properties make it a subject of interest for optoelectronic materials, a field gaining traction with the rise of organic electronics and flexible displays.

For researchers exploring structure-activity relationships (SAR), this compound serves as a valuable template. Its modular design allows for systematic variations to optimize pharmacokinetic properties or target specificity. Recent studies highlight the role of triazole-sulfonamide hybrids in addressing challenges like drug delivery and selective toxicity, aligning with the industry's shift toward precision medicine.

In summary, (2-phenyl-2H-1,2,3-triazol-4-yl)methanesulfonamide (CAS No. 1250430-95-5) represents a multifaceted compound with broad relevance in drug discovery, material engineering, and synthetic methodology. Its dual functionality—combining a triazole core with a sulfonamide group—positions it at the forefront of interdisciplinary research, answering key questions in modern chemistry and biomedicine.